2-(Tetrahydropyran-3-yl)pyrimidine-4-boronic acid pinacol ester
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Description
2-(Tetrahydropyran-3-yl)pyrimidine-4-boronic acid pinacol ester is an organoboron compound that plays a significant role in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound is known for its stability and versatility, making it a valuable reagent in various chemical transformations.
Properties
CAS No. |
1402166-34-0 |
|---|---|
Molecular Formula |
C15H23BN2O3 |
Molecular Weight |
290.17 g/mol |
IUPAC Name |
2-(oxan-3-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine |
InChI |
InChI=1S/C15H23BN2O3/c1-14(2)15(3,4)21-16(20-14)12-7-8-17-13(18-12)11-6-5-9-19-10-11/h7-8,11H,5-6,9-10H2,1-4H3 |
InChI Key |
PKNSSAMHXHBWMZ-UHFFFAOYSA-N |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=NC(=NC=C2)C3CCCOC3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Tetrahydropyran-3-yl)pyrimidine-4-boronic acid pinacol ester typically involves the borylation of pyrimidine derivatives. One common method is the halogen-metal exchange followed by borylation. For instance, starting with a halogenated pyrimidine, a metal-halogen exchange reaction can be performed using an organolithium reagent, followed by the addition of a boronic ester to form the desired product .
Industrial Production Methods
Industrial production methods for this compound often involve large-scale borylation reactions under controlled conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
2-(Tetrahydropyran-3-yl)pyrimidine-4-boronic acid pinacol ester undergoes various types of reactions, including:
Oxidation: The boronic ester group can be oxidized to form alcohols or other oxygen-containing functional groups.
Reduction: Reduction reactions can convert the boronic ester to a borane or other reduced forms.
Substitution: The compound can participate in nucleophilic substitution reactions, where the boronic ester group is replaced by other nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like amines or halides for substitution reactions. Typical reaction conditions involve mild temperatures and the use of catalysts to facilitate the transformations .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the boronic ester can yield alcohols, while substitution reactions can produce a variety of functionalized pyrimidine derivatives.
Scientific Research Applications
2-(Tetrahydropyran-3-yl)pyrimidine-4-boronic acid pinacol ester has numerous applications in scientific research:
Biology: The compound can be used to modify biomolecules, enabling the study of biological processes and the development of new drugs.
Mechanism of Action
The mechanism of action of 2-(Tetrahydropyran-3-yl)pyrimidine-4-boronic acid pinacol ester in Suzuki-Miyaura cross-coupling involves several key steps:
Oxidative Addition: The palladium catalyst undergoes oxidative addition with an electrophilic organic group, forming a palladium complex.
Transmetalation: The boronic ester transfers its organic group to the palladium complex, facilitated by a base.
Reductive Elimination: The palladium complex undergoes reductive elimination, forming the desired carbon-carbon bond and regenerating the palladium catalyst.
Comparison with Similar Compounds
Similar Compounds
4-Pyridineboronic acid pinacol ester: Used in similar cross-coupling reactions and has applications in the synthesis of pharmaceutical compounds.
4-Pyrazoleboronic acid pinacol ester: Another boronic ester used in organic synthesis, particularly in the formation of pyrazole derivatives.
Uniqueness
2-(Tetrahydropyran-3-yl)pyrimidine-4-boronic acid pinacol ester is unique due to its specific structure, which imparts distinct reactivity and stability. Its tetrahydropyran moiety provides additional steric and electronic properties that can influence the outcome of chemical reactions, making it a valuable tool in synthetic chemistry.
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